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Abstract

Mercury(I) chromate (Hg₂CrO₄) is a water-insoluble, red crystalline powder.[1][2] While its

direct application as a reagent in routine analytical chemistry is not well-documented in readily

available literature, its constituent ions, mercury(I) and chromate, are of significant interest in

various analytical methods. This document provides a detailed overview of the most relevant

analytical application involving mercury and chromate ions: the mercurimetric titration for the

determination of chloride ions, which historically used chromate as an indicator. Due to the high

toxicity of both mercury and chromate compounds, extreme caution and proper disposal are

mandatory when handling these substances.[3][4]

Properties of Mercury(I) Chromate
Mercury(I) chromate is a dense, red powder that is practically insoluble in water.[1] It can be

synthesized by the reaction of a soluble mercury(I) salt, such as mercury(I) nitrate, with a

soluble chromate salt, like sodium chromate.[1]

Table 1: Physical and Chemical Properties of Mercury(I) Chromate
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Property Value

Chemical Formula Hg₂CrO₄

Molar Mass 517.18 g/mol [2]

Appearance Red powder[1]

Solubility in Water Insoluble[1]

CAS Number 13465-34-4[2]

Primary Analytical Application: Mercurimetric
Titration of Chloride
A significant analytical method involving mercury salts is the mercurimetric titration for the

determination of chloride ions in aqueous solutions.[5][6] This method is based on the reaction

of mercuric ions (Hg²⁺) with chloride ions (Cl⁻) to form a stable, soluble complex, mercuric

chloride (HgCl₂).[5][7] While modern methods often use diphenylcarbazone as an indicator,

historically, chromate ions (CrO₄²⁻) have been used for endpoint detection, analogous to the

Mohr method for argentometric titrations.[3][8]

Principle of the Method
The titration involves the addition of a standard solution of a soluble mercuric salt, typically

mercuric nitrate (Hg(NO₃)₂), to the sample containing chloride ions. The reaction proceeds as

follows:

Hg²⁺(aq) + 2Cl⁻(aq) → HgCl₂(aq)[5]

The endpoint of the titration is reached when all the chloride ions have been complexed by the

mercuric ions. To visually detect this endpoint, an indicator is used. When potassium chromate

(K₂CrO₄) is used as an indicator, the first excess of Hg²⁺ ions reacts with the chromate ions to

form a colored precipitate of mercury(II) chromate (HgCrO₄), indicating the completion of the

reaction with chloride.[8]

2Hg²⁺(aq) + CrO₄²⁻(aq) → Hg₂CrO₄(s) (red-brown precipitate)
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The optimal pH range for this titration is between 6.5 and 10.[3]

Experimental Protocol: Determination of Chloride by
Mercurimetric Titration
This protocol outlines the steps for determining the chloride ion concentration in a water

sample using mercurimetric titration with potassium chromate as an indicator.

Materials and Reagents:

Standard mercuric nitrate solution (0.0141 N)

Potassium chromate indicator solution (5% w/v)

Standard sodium chloride solution (0.0141 N) for standardization

Burette, 50 mL, Class A

Pipettes, various sizes

Erlenmeyer flasks, 250 mL

Deionized water

Sample containing an unknown concentration of chloride ions

Procedure:

Standardization of Mercuric Nitrate Solution:

Pipette 25.00 mL of the standard sodium chloride solution into a 250 mL Erlenmeyer flask.

Add approximately 75 mL of deionized water.

Add 1 mL of potassium chromate indicator solution. The solution will turn a lemon-yellow

color.[3]

Titrate with the mercuric nitrate solution while constantly swirling the flask.
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The endpoint is reached upon the first appearance of a permanent faint red-brown tinge.

[3]

Record the volume of mercuric nitrate solution used.

Repeat the titration at least two more times and calculate the average volume.

Calculate the exact normality of the mercuric nitrate solution.

Titration of the Unknown Sample:

Pipette 25.00 mL of the unknown chloride sample into a 250 mL Erlenmeyer flask.

Add approximately 75 mL of deionized water.

Add 1 mL of potassium chromate indicator solution.

Titrate with the standardized mercuric nitrate solution to the same faint red-brown endpoint

as in the standardization step.

Record the volume of titrant used.

Repeat the titration for a total of three trials.

Calculations:

Calculate the concentration of chloride in the unknown sample using the following formula:

Chloride (mg/L) = (V_Hg(NO₃)₂ × N_Hg(NO₃)₂ × 35.45 × 1000) / V_sample Where:

V_Hg(NO₃)₂ = Volume of mercuric nitrate solution used for the sample (mL)

N_Hg(NO₃)₂ = Normality of the mercuric nitrate solution

35.45 = Molar mass of chlorine ( g/mol )

V_sample = Volume of the sample (mL)

Table 2: Example Data for Mercurimetric Titration of Chloride
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Trial
Volume of
Standard
NaCl (mL)

Volume of
Hg(NO₃)₂
(mL) for
Standardiza
tion

Volume of
Unknown
Sample
(mL)

Volume of
Hg(NO₃)₂
(mL) for
Sample

Calculated
Chloride
Conc.
(mg/L)

1 25.00 24.95 25.00 15.20 215.3

2 25.00 25.05 25.00 15.25 216.0

3 25.00 25.00 25.00 15.22 215.6

Average 25.00 25.00 25.00 15.22 215.6

Assuming a standardized Hg(NO₃)₂ normality of 0.0141 N.

Interferences
Several ions can interfere with the mercurimetric titration of chloride. Bromide and iodide ions

will be titrated along with chloride, leading to erroneously high results.[7] Chromate and sulfite

ions may interfere if present in high concentrations.[7] It is crucial to be aware of the sample

matrix and potential interferences before performing the analysis.
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Caption: Workflow for the mercurimetric determination of chloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1619533?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Titration Reaction

Endpoint Detection

Hg²⁺ + 2Cl⁻

HgCl₂ (soluble complex)

Primary Reaction

Excess Hg²⁺

After all Cl⁻ is consumed

Hg₂CrO₄ (red-brown precipitate)

CrO₄²⁻ (from K₂CrO₄)

Click to download full resolution via product page

Caption: Chemical principles of mercurimetric titration with chromate indicator.

Safety and Disposal
Mercury and its compounds, as well as chromates, are highly toxic and carcinogenic.[3] All

handling of these chemicals should be performed in a well-ventilated fume hood with

appropriate personal protective equipment, including gloves, safety goggles, and a lab coat. All

waste generated from these procedures must be collected and disposed of as hazardous

waste according to institutional and regulatory guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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